Cas no 1889631-94-0 (tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate
• CAS No: 1889631-94-0
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 5950322
• PubChem ID: 116860954
• Update Time: 2025-06-10

tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate
• EN300-7070411
• 1889631-94-0

• Inchi： 1S/C12H19NO3S/c1-8-5-6-17-10(8)9(7-14)13-11(15)16-12(2,3)4/h5-6,9,14H,7H2,1-4H3,(H,13,15)
• InChI Key： NBODMGIEFLWDOQ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.10856464g/mol
• Monoisotopic Mass: 257.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.8Ų

Additional information on tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate

Research Brief on tert-Butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate (CAS: 1889631-94-0)

The compound tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate (CAS: 1889631-94-0) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate. The compound is a carbamate derivative featuring a thiophene ring, which is a common scaffold in medicinal chemistry due to its versatility and bioactivity. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and purification methods, to obtain high-purity samples of the compound for further evaluation.

In vitro studies have demonstrated that tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate exhibits promising biological activity, particularly in modulating specific enzymatic pathways. Preliminary data suggest that the compound may act as an inhibitor or activator of certain enzymes involved in inflammatory and metabolic processes. These findings highlight its potential as a lead compound for the development of novel therapeutics targeting diseases such as diabetes, cancer, and autoimmune disorders.

Further investigations into the pharmacokinetic and pharmacodynamic properties of the compound are underway. Researchers are particularly interested in its bioavailability, metabolic stability, and potential toxicity profiles. Early results indicate that the compound has favorable drug-like properties, making it a viable candidate for further optimization and preclinical development.

In addition to its therapeutic potential, tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate has also been explored as a building block in the synthesis of more complex molecules. Its unique chemical structure allows for diverse modifications, enabling the creation of libraries of derivatives for high-throughput screening and structure-activity relationship (SAR) studies.

In conclusion, tert-butyl N-[2-hydroxy-1-(3-methylthiophen-2-yl)ethyl]carbamate (CAS: 1889631-94-0) represents a promising compound in the field of chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.